Tripotassium trihydrogen (nitrilotris(methylene))trisphosphonate

• CAS No.: 94021-24-6
• Molecular Formula: C3H9K3NO9P3
• Molecular Weight: 413.32 g/mol
• IUPAC Name: tripotassium;hydroxy-[[phosphonatomethyl(phosphonomethyl)amino]methyl]phosphinate
• InChI: InChI=1S/C3H12NO9P3.3K/c5-14(6,7)1-4(2-15(8,9)10)3-16(11,12)13;;;/h1-3H2,(H2,5,6,7)(H2,8,9,10)(H2,11,12,13);;;/q;3*+1/p-3
• InChI Key: CQDMQNNPEXOLIR-UHFFFAOYSA-K
• Canonical SMILES: C(N(CP(=O)(O)[O-])CP(=O)([O-])[O-])P(=O)(O)O.[K+].[K+].[K+]

Description

Tripotassium trihydrogen (nitrilotris(methylene))trisphosphonate is a chemical compound with the molecular formula C3H9K3NO9P3. It is known for its complexing properties and is used in various industrial and scientific applications. This compound is part of the phosphonate family, which is characterized by the presence of phosphonic acid groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tripotassium trihydrogen (nitrilotris(methylene))trisphosphonate typically involves the reaction of nitrilotris(methylene)triphosphonic acid with potassium hydroxide. The reaction is carried out in an aqueous medium, and the product is obtained by crystallization. The reaction can be represented as follows:

$$\text{N[CH}_2\text{PO(OH)}_2\text{]}_3 + 3\text{KOH} \rightarrow \text{C}_3\text{H}_9\text{K}_3\text{NO}_9\text{P}_3 + 3\text{H}_2\text{O}$$N[CH2​PO(OH)2​]3​+3KOH→C3​H9​K3​NO9​P3​+3H2​O

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale reactions under controlled conditions to ensure high yield and purity. The process includes the use of high-purity reagents and advanced crystallization techniques to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

Tripotassium trihydrogen (nitrilotris(methylene))trisphosphonate undergoes various chemical reactions, including:

Complexation Reactions: It forms stable complexes with metal ions, which is useful in water treatment and industrial cleaning.

Acid-Base Reactions: It can act as a ligand in acid-base reactions, forming stable complexes with both acids and bases.

Common Reagents and Conditions

Common reagents used in reactions with this compound include metal salts, acids, and bases. The reactions are typically carried out in aqueous solutions at controlled pH levels to ensure the stability of the complexes formed.

Major Products Formed

The major products formed from reactions involving this compound are metal-phosphonate complexes, which have applications in various fields such as water treatment and industrial cleaning.

Scientific Research Applications

Tripotassium trihydrogen (nitrilotris(methylene))trisphosphonate has a wide range of scientific research applications, including:

Chemistry: Used as a chelating agent to form stable complexes with metal ions.

Biology: Investigated for its potential use in biological systems due to its ability to bind metal ions.

Medicine: Explored for its potential use in medical treatments, particularly in the field of bone health and osteoporosis.

Industry: Used in water treatment, industrial cleaning, and as a scale inhibitor in various industrial processes.

Mechanism of Action

The mechanism of action of tripotassium trihydrogen (nitrilotris(methylene))trisphosphonate involves its ability to form stable complexes with metal ions. This complexation process is driven by the presence of multiple phosphonic acid groups, which can coordinate with metal ions to form stable chelates. The molecular targets include metal ions such as calcium, magnesium, and iron, which are commonly found in water and biological systems.

Comparison with Similar Compounds

Similar Compounds

• Sodium nitrilotris(methylene)triphosphonate
• Calcium nitrilotris(methylene)triphosphonate
• Magnesium nitrilotris(methylene)triphosphonate

Uniqueness

Tripotassium trihydrogen (nitrilotris(methylene))trisphosphonate is unique due to its high solubility in water and its ability to form stable complexes with a wide range of metal ions. This makes it particularly useful in applications where metal ion sequestration is required, such as in water treatment and industrial cleaning.